Cas no 2649075-49-8 (2-(1-isocyanatocyclopropyl)benzonitrile)

• Product Name: 2-(1-isocyanatocyclopropyl)benzonitrile
• CAS No: 2649075-49-8
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 6300972
• PubChem ID: 117279788
• Update Time: 2025-07-19

2-(1-isocyanatocyclopropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatocyclopropyl)benzonitrile
• EN300-1870060
• 2649075-49-8

• Inchi： 1S/C11H8N2O/c12-7-9-3-1-2-4-10(9)11(5-6-11)13-8-14/h1-4H,5-6H2
• InChI Key： TUMISAYQOGPISW-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=CC=CC=2C#N)CC1

Computed Properties

• Exact Mass: 184.063662883g/mol
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.2Ų

Additional information on 2-(1-isocyanatocyclopropyl)benzonitrile

Introduction to 2-(1-Isocyanatocyclopropyl)benzonitrile (CAS No. 2649075-49-8)

2-(1-Isocyanatocyclopropyl)benzonitrile, with the CAS number 2649075-49-8, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its distinctive molecular structure, which combines a benzonitrile moiety with an isocyanate-functionalized cyclopropyl group. The combination of these functional groups imparts a range of chemical and physical properties that make it a valuable intermediate in various synthetic pathways and applications.

The molecular formula of 2-(1-Isocyanatocyclopropyl)benzonitrile is C₁₀H₇N₃O, and its molecular weight is approximately 185.17 g/mol. The compound's structure can be represented as:

The presence of the isocyanate group (NCO) in 2-(1-Isocyanatocyclopropyl)benzonitrile makes it highly reactive, enabling it to participate in a variety of chemical reactions, including nucleophilic addition, polymerization, and cross-linking. This reactivity has been exploited in the synthesis of polyurethanes, which are widely used in coatings, adhesives, and foams due to their excellent mechanical properties and chemical resistance.

In the pharmaceutical industry, 2-(1-Isocyanatocyclopropyl)benzonitrile has shown promise as a building block for the synthesis of novel drug candidates. Recent studies have explored its potential in the development of small molecule inhibitors targeting specific enzymes and receptors. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on 2-(1-Isocyanatocyclopropyl)benzonitrile, which exhibited potent inhibitory activity against protein kinases involved in cancer signaling pathways.

The cyclopropyl group in 2-(1-Isocyanatocyclopropyl)benzonitrile adds an additional layer of complexity to its reactivity profile. Cyclopropanes are known for their high ring strain, which can be harnessed to drive various chemical transformations. This strain can be released through ring-opening reactions, making cyclopropanes useful intermediates in the synthesis of complex organic molecules. In this context, 2-(1-Isocyanatocyclopropyl)benzonitrile serves as a versatile starting material for the preparation of compounds with diverse functionalities.

The physical properties of 2-(1-Isocyanatocyclopropyl)benzonitrile, such as its melting point and solubility, are also important considerations for its use in various applications. The compound typically exists as a solid at room temperature and is soluble in common organic solvents like dichloromethane, acetone, and dimethylformamide (DMF). These solubility characteristics facilitate its handling and processing in laboratory and industrial settings.

In terms of safety and handling, it is important to note that compounds containing isocyanate groups can be sensitizers and may cause skin or respiratory irritation upon prolonged exposure. Therefore, appropriate personal protective equipment (PPE), such as gloves and respirators, should be used when handling 2-(1-Isocyanatocyclopropyl)benzonitrile. Additionally, proper ventilation and storage conditions are essential to minimize the risk of exposure.

The environmental impact of 2-(1-Isocyanatocyclopropyl)benzonitrile is another important consideration. While there is limited data available on its environmental fate and effects, it is generally advisable to follow best practices for waste disposal and environmental management to prevent potential contamination.

In conclusion, 2-(1-Isocyanatocyclopropyl)benzonitrile (CAS No. 2649075-49-8) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique combination of functional groups makes it an attractive intermediate for the development of novel materials and drug candidates. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.